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Compound of Interest

Compound Name: endo-Maohqc
CAS No.: 145970-12-3
Cat. No.: B115705
Get Quote
. J

Compound Identification & Hazard Characterization

Before initiating disposal, you must verify the material identity. "endo-Maohqc" is a specific
stereoisomer of a quinoline-carboxamide derivative.[1] In a drug development context, this
molecule is designed to interact with serotonin receptors; therefore, its disposal pathway must
prevent environmental release to avoid ecotoxicological effects.
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Property Technical Specification

) N-(8-Methyl-8-azabicyclo[3.2.1]oct-3-yl)-4-
Chemical Name o _
hydroxy-3-quinolinecarboxamide

Synonym endo-Maohqc

CAS Registry Number 145970-12-3

Molecular Formula C1sH21N302

Molecular Weight 311.4 g/mol
Pharmacological Class 5-HT3 Receptor Antagonist

o Non-RCRA Hazardous (unless mixed with
Waste Classification ]
solvents); Potent Pharmaceutical Waste

The Logic of Disposal: Why Incineration?

Expert Insight: You cannot rely on standard chemical deactivation (e.g., bleach oxidation or
acid hydrolysis) for endo-Maohqc.[1]

e Reasoning: The quinoline ring system and the azabicyclo (tropane-like) core are chemically
robust.[1] Standard benchtop neutralization may leave the pharmacophore intact, leading to
"active" waste entering the water table.

» Directive: The only validated disposal method for the solid substance and concentrated
mother liquors is High-Temperature Incineration (>1000°C).[1] This ensures complete
mineralization of the nitrogenous heterocycles into CO2, H20, and NOx.

Step-by-Step Disposal Workflows
A. Solid Waste (Pure Compound & Weighing Materials)

Applicability: Expired aliquots, lyophilized powders, contaminated spatulas, weighing boats.

o Containment: Do not throw loose powder into a general trash or biohazard bag. Place the
solid waste into a clear, sealable polyethylene bag (primary containment).
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e Segregation: Place the sealed primary bag into a Black RCRA-compatible container or a
Yellow Chemotherapy/Pharmaceutical Waste container (depending on your facility's specific
color-coding for incineration).

o Note: Do not use Red Biohazard bags unless the material is infectious (e.g., mixed with
viral vectors). Red bags are often autoclaved (steam sterilized), which does not destroy
chemical structures and may volatilize the compound.

o Labeling: Affix a hazardous waste label reading: "Non-Regulated Pharmaceutical Waste -
For Incineration Only. Contains: endo-Maohqc."[1][2][3]

B. Liquid Waste (Reaction Mixtures & HPLC Effluent)

Applicability: Mother liquors, NMR samples, HPLC waste streams.

Solvent Compatibility Check: Determine the carrier solvent.

o Halogenated (DCM, Chloroform)

o Non-Halogenated (Methanol, DMSO, Water)

e Segregation: Pour into the appropriate High-Density Polyethylene (HDPE) waste carboy.[1]

» Trace Precipitation: If endo-Maohqc is present in high concentrations (>10 mM), consider
filtering the waste stream through activated carbon or a C18 solid-phase extraction cartridge
to capture the active pharmaceutical ingredient (API) before disposing of the solvent, though
direct incineration of the liquid solvent mixture is preferred for simplicity and safety.

e Labeling: List "endo-Maohqc" as a trace contaminant on the solvent waste tag.

Emergency Spill Response Protocol

If endo-Maohqc is spilled in the laboratory, follow this "Wet-Wipe" protocol to prevent
aerosolization of the powder.

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and N95
respirator (or PAPR if spill >1g).
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» Dampen: Gently cover the powder spill with paper towels soaked in ethanol or water. Do not
use a dry brush, as this generates dust.

e Scoop: Use a plastic scraper to lift the damp solid/towel mass.

¢ Clean: Wipe the surface three times:
o Pass 1: 10% Bleach (Sodium Hypochlorite) — to oxidize surface residues.
o Pass 2: Water — to remove bleach.
o Pass 3: Ethanol — to remove organic film.

e Disposal: All cleanup materials go into the Incineration Bin.

Visualized Decision Matrix

The following diagram illustrates the segregation logic required to prevent environmental
contamination.
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Figure 1: Critical decision tree for endo-Maohgqc disposal, emphasizing the prohibition of
autoclaving for chemical waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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